Cas no 2227888-53-9 (rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile)

• Product Name: rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile
• CAS No: 2227888-53-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6286715
• PubChem ID: 165755207
• Update Time: 2025-05-23

rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile
• EN300-1817153
• rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]benzonitrile
• 2227888-53-9

• Inchi： 1S/C12H14N2/c1-12(2)10(11(12)14)9-5-3-8(7-13)4-6-9/h3-6,10-11H,14H2,1-2H3/t10-,11-/m0/s1
• InChI Key： OYNPFRYRYDNGPK-QWRGUYRKSA-N
• SMILES： N[C@H]1[C@H](C2C=CC(C#N)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile

Introduction to Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227888-53-9)

Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2227888-53-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in drug discovery.

The molecular structure of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile features a benzonitrile core substituted with a chiral cyclopropyl group and an amino function. This configuration imparts distinct stereochemical and electronic characteristics, which are crucial for its interaction with biological targets. The presence of the 1R,3S configuration indicates a specific stereochemical arrangement that can influence the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, chiral molecules have emerged as a critical class of compounds due to their ability to selectively interact with biological receptors. Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile exemplifies this trend, as its chiral center allows for the design of enantiomerically pure derivatives with enhanced target specificity.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The benzonitrile moiety is known to exhibit bioactivity against various neurological conditions, while the cyclopropyl group enhances metabolic stability and bioavailability. Furthermore, the amino group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

Recent studies have demonstrated that derivatives of benzonitrile compounds can modulate neurotransmitter activity by interacting with specific receptors in the brain. For instance, Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile has shown promise in preclinical models as a potential treatment for cognitive disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and exert targeted effects on neuronal pathways makes it an attractive candidate for further investigation.

The synthesis of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile involves multi-step organic reactions that require precise control over stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of meticulous chemical engineering in pharmaceutical research.

In addition to its neurological applications, Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile has shown potential in other therapeutic areas. Its structural features make it a versatile scaffold for designing molecules with anti-inflammatory and anticancer properties. For example, modifications to the benzonitrile core can lead to derivatives that inhibit key enzymes involved in inflammatory pathways or interfere with cancer cell proliferation.

The pharmacological evaluation of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile has revealed several interesting findings. In vitro studies indicate that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as a lead compound for drug development. Furthermore, preliminary in vivo studies have shown that it can modulate behavior in animal models relevant to neurological disorders without significant off-target effects.

The development of new drugs is often hampered by challenges such as poor solubility and low bioavailability. However, Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile has demonstrated favorable pharmacokinetic properties in early-stage studies. Its molecular structure allows for efficient absorption and distribution throughout the body while maintaining stability under physiological conditions. These attributes are critical for ensuring that the compound reaches its target site in sufficient concentrations to exert therapeutic effects.

As research continues to advance our understanding of molecular interactions at the atomic level, compounds like Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile will play an increasingly important role in drug discovery and development. The integration of computational chemistry and high-throughput screening technologies will further accelerate the identification of novel derivatives with improved pharmacological profiles.

In conclusion, Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227888-53-9) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its chiral configuration and functional groups make it an ideal candidate for designing next-generation drugs targeting neurological disorders and other therapeutic areas. As research progresses，this compound is expected to contribute substantially to advancements in medicinal chemistry and drug development.